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Compound of Interest

Compound Name: 2-Chloro-5-decylpyrimidine
CAS No.: 170434-06-7
Cat. No.: B065656
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-5-decylpyrimidine. Adherence to these procedures is critical for ensuring laboratory
safety, regulatory compliance, and environmental protection. The following step-by-step
instructions are based on established safety protocols for hazardous chemical waste.

Immediate Safety and Hazard Information

2-Chloro-5-decylpyrimidine is a chemical that requires careful handling due to its potential
hazards. Based on data for structurally similar compounds, it should be treated as a hazardous
substance. The primary hazards are summarized in the table below.
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Hazard Classification

Description

Precautionary Statement
Codes

Acute Toxicity, Oral (Category

2) Harmful if swallowed. H302
i ] Causes severe skin burns and
Skin Corrosion (Category 1B) H314
eye damage.
Serious Eye Damage )
Causes serious eye damage. H318
(Category 1)
Skin Sensitization (Sub- May cause an allergic skin H317

category 1A)

reaction.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-Chloro-

5-decylpyrimidine. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

A lab coat or chemical-resistant apron

In case of dust, use a respirator with a suitable filter (e.g., P2 type).

Step-by-Step Disposal Protocol

The proper disposal of 2-Chloro-5-decylpyrimidine involves a systematic approach to waste

segregation, containment, and transfer. Do not discharge this chemical into drains or the

environment.

. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for 2-Chloro-5-decylpyrimidine and

any materials contaminated with it.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.
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. Spill and Contamination Cleanup:

In the event of a spill, ensure the area is well-ventilated and evacuate non-essential
personnel.

For solid spills, carefully sweep or scoop the material to avoid generating dust.[1]
For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Place all contaminated materials, including absorbents and cleaning supplies, into the
designated hazardous waste container.

Decontaminate the spill area with a suitable solvent followed by soap and water. All cleaning
materials must also be disposed of as hazardous waste.

. Waste Container Management:

Use a container that is compatible with the chemical. The original container is often a
suitable choice.

The container must be in good condition and have a tightly sealing lid to prevent leaks.

Label the container clearly with "Hazardous Waste," the full chemical name "2-Chloro-5-
decylpyrimidine,” and any other information required by your institution.

. Storage of Chemical Waste:

Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area.

The storage area should be away from incompatible materials such as strong oxidizing
agents and strong acids.[2]

. Final Disposal:

The ultimate disposal of 2-Chloro-5-decylpyrimidine must be handled by a licensed
hazardous waste disposal company.[1][3]
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» Contact your institution's EHS department to arrange for the collection and disposal of the
waste.

» Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) if available.

e The recommended method of disposal is typically controlled incineration at an approved
waste disposal plant.[3]

6. Empty Container Decontamination:

o Empty containers that held 2-Chloro-5-decylpyrimidine must be triple-rinsed with a suitable
solvent.[3][4]

e The rinsate from this process must be collected and disposed of as hazardous waste.[4]

» After proper decontamination, the container may be recycled or disposed of as non-
hazardous waste, in accordance with local regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-5-
decylpyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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